4-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide

• IUPAC Name: 4-methyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-morpholin-4-ylethyl]benzamide
• InChI: InChI=1S/C24H31N3O2/c1-18-5-7-19(8-6-18)24(28)25-17-23(27-12-14-29-15-13-27)21-9-10-22-20(16-21)4-3-11-26(22)2/h5-10,16,23H,3-4,11-15,17H2,1-2H3,(H,25,28)
• InChI Key: LTPYYRFPHOOMCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(C2=CC3=C(C=C2)N(CCC3)C)N4CCOCC4
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

4-methyl-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-morpholinoethyl)benzamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.531. The purity is usually 95%.
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Scientific Research Applications

Luminescent Properties and Photo-induced Electron Transfer

Research has shown that compounds with piperazine substituents, such as naphthalimides, exhibit luminescent properties and can undergo photo-induced electron transfer (PET). These findings suggest potential applications in the development of pH probes and materials science, where luminescence is a key property (Gan et al., 2003).

Synthesis of Polycyclic Imidazolidinones

Another area of interest involves the synthesis of polycyclic imidazolidinones through redox-annulations of α-ketoamides with cyclic secondary amines, demonstrating the compound's potential use in synthetic organic chemistry (Zhu et al., 2017).

Synthetic Methods and Spectral Characterization

The synthesis and characterization of new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its derivatives have been explored, providing a basis for future pharmacological activity investigations. This suggests potential applications in drug discovery and medicinal chemistry (Zaki et al., 2017).

One-Pot Biginelli Synthesis

The one-pot Biginelli synthesis of novel dihydropyrimidinone derivatives containing piperazine/morpholine moieties has been reported. This method highlights the compound's relevance in the development of efficient and straightforward synthetic routes for producing pharmacologically interesting molecules (Bhat et al., 2018).